Methyl 7-bromo-1-propyl-1,2,3-benzotriazole-5-carboxylate

• IUPAC Name: methyl 7-bromo-1-propylbenzotriazole-5-carboxylate
• InChI: InChI=1S/C11H12BrN3O2/c1-3-4-15-10-8(12)5-7(11(16)17-2)6-9(10)13-14-15/h5-6H,3-4H2,1-2H3
• InChI Key: IRHLXLCISZWPBV-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2Br)C(=O)OC)N=N1
• Molecular Formula: C11H12BrN3O2
• DSSTOX Substance ID: DTXSID001162734
• Molecular Weight: 298.14 g/mol
• CAS RN: 1820686-35-8

Description

“Methyl 7-bromo-1-propyl-1,2,3-benzotriazole-5-carboxylate” is a chemical compound with the molecular formula C11H12BrN3O2. It is available for purchase in various quantities.

Molecular Structure Analysis

The molecular structure of “this compound” is based on the benzotriazole core, which is a heterocyclic compound with a five-membered ring containing three consecutive nitrogen atoms.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 298.14. It should be stored at 0-8 °C.

Scientific Research Applications

Synthesis in Organic Chemistry

Methyl 7-bromo-1-propyl-1,2,3-benzotriazole-5-carboxylate has been utilized in the synthesis of complex organic compounds. For instance, it was used in the practical synthesis of an orally active CCR5 antagonist, a compound showing potential in treating conditions like HIV infection (Ikemoto et al., 2005). This showcases the compound's role in facilitating intricate synthetic pathways in medicinal chemistry.

Environmental Chemistry and Degradation

In environmental science, derivatives of benzotriazoles, which include compounds like this compound, have been studied for their degradation pathways. These compounds are noted as micropollutants in aquatic environments, and their biological degradation mechanisms in activated sludge have been explored, highlighting their environmental impact and degradation behavior (Huntscha et al., 2014).

Advanced Organic Synthesis Techniques

The compound has also been utilized in advanced organic synthesis techniques, such as in the synthesis of [1,2,3]Triazolo[1,5-a]quinoline, a compound with potential pharmaceutical applications. This illustrates its role in the development of new organic compounds through innovative synthetic methods (Pokhodylo & Obushak, 2019).

Exploration of Chemical Properties

Research has also focused on exploring the chemical properties and reactions of benzotriazoles, including this compound. For example, studies have been conducted on the microwave-assisted synthesis of N-alkenyl-1,2,3-triazoles, demonstrating the versatility and reactivity of these compounds (Malekdar et al., 2014).

Antimicrobial and Antitubercular Applications

Moreover, derivatives of benzotriazoles have been synthesized and evaluated for antimicrobial and antitubercular activities. These studies contribute to the understanding of the potential pharmaceutical applications of these compounds in combating various infectious diseases (Ranjith et al., 2013).